N-(4,6-dimethyl-2-oxo-1(2H)-pyridinyl)-2-(tetrahydro-2-furanylmethoxy)acetamide

• IUPAC Name: N-(2,4-dimethyl-6-oxopyridin-1-yl)-2-(oxolan-2-ylmethoxy)acetamide
• InChI: InChI=1S/C14H20N2O4/c1-10-6-11(2)16(14(18)7-10)15-13(17)9-19-8-12-4-3-5-20-12/h6-7,12H,3-5,8-9H2,1-2H3,(H,15,17)
• InChI Key: PEYXXMJKMDLANX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C(=C1)C)NC(=O)COCC2CCCO2
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

N-(4,6-dimethyl-2-oxo-1(2H)-pyridinyl)-2-(tetrahydro-2-furanylmethoxy)acetamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4,6-dimethyl-2-oxo-1(2H)-pyridinyl)-2-(tetrahydro-2-furanylmethoxy)acetamide is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes involved in the growth and survival of fungi and bacteria.
Biochemical and Physiological Effects:
This compound has been reported to exhibit low toxicity and high selectivity towards certain fungal and bacterial strains. It has also been shown to have low mammalian cell toxicity, indicating its potential as a safe and effective drug candidate.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4,6-dimethyl-2-oxo-1(2H)-pyridinyl)-2-(tetrahydro-2-furanylmethoxy)acetamide in lab experiments include its low toxicity, high selectivity, and potential as a safe and effective drug candidate. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For the research of N-(4,6-dimethyl-2-oxo-1(2H)-pyridinyl)-2-(tetrahydro-2-furanylmethoxy)acetamide include the development of new drugs based on its structure and potential applications in agriculture. Further studies are also needed to fully understand its mechanism of action and potential side effects, as well as its potential as a drug candidate for the treatment of fungal and bacterial infections.
In conclusion, this compound is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. Its low toxicity, high selectivity, and potential as a safe and effective drug candidate make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method of N-(4,6-dimethyl-2-oxo-1(2H)-pyridinyl)-2-(tetrahydro-2-furanylmethoxy)acetamide involves the reaction of 4,6-dimethyl-2-oxo-1(2H)-pyridinecarboxylic acid with tetrahydro-2-furanylmethanol in the presence of a condensing agent. The resulting intermediate is then treated with acetic anhydride to obtain the final product.

Scientific Research Applications

N-(4,6-dimethyl-2-oxo-1(2H)-pyridinyl)-2-(tetrahydro-2-furanylmethoxy)acetamide has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and agriculture. It has been reported to exhibit antifungal and antibacterial activities, making it a potential candidate for the development of new drugs.